(3E)-3-Hexene-1,6-diol

• CAS: 71655-17-9
• Synonyms: (E)-3-Hexene-1,6-diol; 1,6-Dihydroxy-trans-3-hexene
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• SMILES: C(CO)C=CCCO
• InChI: InChI=1S/C6H12O2/c7-5-3-1-2-4-6-8/h1-2,7-8H,3-6H2/b2-1+
• InChIKey: MWSXXXZZOZFTPR-OWOJBTEDSA-N

(3E)-3-Hexene-1,6-diol is a linear C6 alkenyl diol possessing a central trans (E) double bond and two terminal hydroxyl groups. It belongs to the class of bifunctional unsaturated diols used as stereochemically defined building blocks in organic synthesis, agrochemical intermediates, and polymer modification.

Procurement Guide: (3E)-3-Hexene-1,6-diol (CAS 71655-17-9) – Stereodefined Alkenyl Diol for Precision Synthesis

(3E)-3-Hexene-1,6-diol is a linear C6 alkenyl diol possessing a central trans (E) double bond and two terminal hydroxyl groups . It belongs to the class of bifunctional unsaturated diols used as stereochemically defined building blocks in organic synthesis, agrochemical intermediates, and polymer modification . The compound is a colorless liquid at ambient temperature with a reported boiling point of 88–90 °C at 0.3 Torr and a predicted density of approximately 0.999 g/cm³ .

1 Stereodefined alkenyl diol building block

2 Trans-selective Prins cyclizations

3 Low-temp distillation purification

4 Liquid-feed continuous processing

Why 1,6-Hexanediol or the Z-Isomer Cannot Replace (3E)-3-Hexene-1,6-diol

The trans (E) double-bond geometry of (3E)-3-hexene-1,6-diol imposes distinct stereoelectronic constraints that directly govern reaction diastereoselectivity, chain rigidity in polymers, and intermolecular packing. Simple replacement with the saturated analog 1,6-hexanediol eliminates the alkene functionality entirely, while the (Z)-isomer (CAS 72530-33-7) or an unspecified isomer mixture (CAS 67077-43-4) leads to divergent stereochemical outcomes in cyclization and coupling reactions [1]. Even a mixed-isomer '3-hexene-1,6-diol' cannot deliver the stereochemical fidelity required in pheromone synthesis or trans-selective Prins cyclizations [1][2].

Target

(3E)-3-Hexene-1,6-diol

Substitute

1,6-Hexanediol

Saturated analog eliminates alkene functionality; diastereoselectivity and polymer chain rigidity may shift entirely.

Target

(3E)-3-Hexene-1,6-diol

Substitute

(Z)-Isomer or Mixed Isomers

Z-isomer produces cis-fused products in Prins cyclization; pheromone stereochemical purity requires confirmed E-configuration.

• [1] Yadav, J. S., Pawan Chakravarthy, P., Borkar, P., Subba Reddy, B. V., & Sarma, A. V. S. (2009). Intramolecular-Prins-cyclization: a novel synthesis of hexahydro-2H-furo[3,2-c]pyran derivatives. Tetrahedron Letters, 50(44), 5998–6000. https://doi.org/10.1016/j.tetlet.2009.08.023 View Source
• [2] Aoki, I., & Uekado, T. (1979). Synthesis of Sex Pheromone. Japanese Patent JP S5484512A. https://wenku.baidu.com/view/78e8a607fc00bed5b9f3f90f76c66137ee064f01 View Source

Quantitative Differentiation Evidence: (3E)-3-Hexene-1,6-diol vs. Closest Analogs

Stereodivergent Prins Cyclization: (E)- vs. (Z)-Isomer Direct Comparison

In p-toluenesulfonic acid-catalyzed intramolecular Prins cyclization, (E)-hex-3-ene-1,6-diol condenses with aliphatic aldehydes to afford trans-fused hexahydro-2H-furo[3,2-c]pyran derivatives, while (Z)-hex-3-ene-1,6-diol yields cis-fused bicyclic furopyrans with complete cis-selectivity [1]. The double-bond geometry therefore acts as a molecular switch that determines the relative configuration of the annulated ring system.

Prins Cyclization Outcome

Head-to-head

Target: trans-Fused furopyran Comparator: cis-Fused furopyran

Double-bond geometry acts as a diastereomeric switch.

p-TsOH, CH₂Cl₂, room temperature; complete cis-selectivity for Z-isomer.

Evidence Dimension	Diastereomeric outcome of Prins cyclization
Target Compound Data	trans-Fused hexahydro-2H-furo[3,2-c]pyran derivatives
Comparator Or Baseline	(Z)-hex-3-ene-1,6-diol: cis-fused furopyrans with complete cis-selectivity
Quantified Difference	Qualitative diastereomeric switch (trans vs. cis); complete cis-selectivity for Z-isomer explicitly stated
Conditions	p-TsOH (10 mol%), aliphatic aldehydes, CH₂Cl₂, room temperature [1]

Why This Matters

Synthetic chemists targeting trans-fused furopyran natural products or scaffolds must procure the E-isomer; the Z-isomer would deliver the wrong diastereomer and is synthetically useless for this application.

• [1] Yadav, J. S., Pawan Chakravarthy, P., Borkar, P., Subba Reddy, B. V., & Sarma, A. V. S. (2009). Intramolecular-Prins-cyclization: a novel synthesis of hexahydro-2H-furo[3,2-c]pyran derivatives. Tetrahedron Letters, 50(44), 5998–6000. https://doi.org/10.1016/j.tetlet.2009.08.023 View Source

Volatility Advantage Over Saturated 1,6-Hexanediol for Distillation-Based Purification

The boiling point of (3E)-3-hexene-1,6-diol is 88–90 °C at 0.3 Torr , whereas 1,6-hexanediol boils at 250 °C at atmospheric pressure (and remains well above 120 °C even at reduced pressure) [1]. This substantial volatility difference allows the unsaturated diol to be distilled at significantly lower temperatures, reducing the risk of thermal degradation or polymerization during purification.

Boiling Point Volatility

Cross-study comparable

88–90 °C at 0.3 Torr

Supports lower-temperature distillation purification.

1,6-Hexanediol boils at 250 °C (760 mmHg); different pressure baselines.

Evidence Dimension	Boiling point / volatility
Target Compound Data	88–90 °C at 0.3 Torr
Comparator Or Baseline	1,6-Hexanediol: 250 °C at 760 mmHg
Quantified Difference	Approximately 160 °C difference (note different pressure baselines; target is far more volatile)
Conditions	Reduced-pressure distillation for target; atmospheric for comparator

Why This Matters

Lower-temperature distillation translates to lower energy input, simpler equipment, and better preservation of the alkene functionality during scale-up, making it the preferred choice when high-purity monomer is required.

• [1] PTable. (n.d.). 1,6-Hexanediol – Physical Properties. https://ptable.com/compound/629-11-8/1,6-hexanediol View Source

Liquid Handling and Processing: Ambient-Temperature Physical State vs. Solid Saturated Analog

The predicted melting point of 3-hexene-1,6-diol is approximately 13.5 °C , meaning the (E)-isomer remains a free-flowing liquid under standard laboratory and plant conditions (20–25 °C). In contrast, 1,6-hexanediol melts at 42 °C [1] and exists as a waxy solid at room temperature, necessitating heated storage, transfer lines, and metering equipment.

Ambient Physical State

Class-level inference

Liquid at 20–25 °C (mp ~13.5 °C predicted)

Liquid handling streamlines continuous-flow processes.

1,6-Hexanediol mp 42 °C; requires heated equipment. Predicted values; verify experimentally.

Evidence Dimension	Melting point / physical state at 20–25 °C
Target Compound Data	~13.5 °C (predicted for 3-hexene-1,6-diol; E-isomer liquid at ambient)
Comparator Or Baseline	1,6-Hexanediol: 42 °C (solid at ambient)
Quantified Difference	Approximately 28 °C lower melting point; liquid vs. solid at room temperature
Conditions	Predicted values; experimental mp of pure E-isomer is anticipated to be similar or lower

Why This Matters

Liquid handling eliminates the capital and operational costs of heated equipment, streamlines continuous-flow processes, and simplifies precise metering in polymer or fine-chemical production.

• [1] PTable. (n.d.). 1,6-Hexanediol – Physical Properties. https://ptable.com/compound/629-11-8/1,6-hexanediol View Source

Stereochemical Fidelity in Pheromone Synthesis: E-Isomer as Exclusive Starting Material

JP Patent S5484512A describes the preparation of (3E,13Z)-3,13-octadecadienyl acetate, a sex pheromone for peach-tree pests, starting from (E)-3-hexene-1,6-diol [1]. The inventors stress that the synthesis proceeds 'without the formation of stereoisomers,' underscoring that the E-configuration of the starting diol is essential for maintaining geometric purity throughout the multi-step sequence. Use of the Z-isomer or mixed isomers would produce stereoisomeric contaminants that likely abolish pheromonal activity.

Pheromone Stereochemical Fidelity

Supporting evidence

Target: Stereochemically pure (3E,13Z)-pheromone Comparator: Stereoisomeric mixtures expected

E-isomer essential for geometric purity in multi-step sequence.

Patent JP S5484512A; no stereoisomer formation with E-starting material.

Evidence Dimension	Stereochemical purity required for bioactivity
Target Compound Data	(E)-3-hexene-1,6-diol yields stereochemically pure (3E,13Z)-pheromone
Comparator Or Baseline	Z-isomer or mixed isomers would generate stereoisomeric mixtures with diminished or null pheromonal activity
Quantified Difference	Qualitative: patent claims complete avoidance of stereoisomer formation
Conditions	Multi-step sequence: protection, halogenation, Grignard coupling, reduction, acetylation

Why This Matters

For agrochemical companies developing lepidopteran mating disruption agents, the E-isomer is a non-negotiable specification; any isomer contamination would compromise field efficacy and regulatory approval.

• [1] Aoki, I., & Uekado, T. (1979). Synthesis of Sex Pheromone. Japanese Patent JP S5484512A. https://wenku.baidu.com/view/78e8a607fc00bed5b9f3f90f76c66137ee064f01 View Source

Hydrophobicity Tuning for Polymer and Formulation Design

Computed partition coefficients indicate that (3E)-3-hexene-1,6-diol has a LogP of approximately 0.31 [1], whereas the saturated 1,6-hexanediol has an estimated LogP around –0.3 [2]. The unsaturated diol is therefore roughly 4-fold more lipophilic, a difference that can influence monomer solubility, polymer swelling behavior, and compatibility with hydrophobic co-monomers in polyester or polyurethane formulations.

Lipophilicity Tuning

Cross-study comparable

LogP ≈ 0.31 (predicted)

Approximately 4-fold higher lipophilicity than saturated analog.

In silico predictions; experimental LogP not available. 1,6-Hexanediol LogP ≈ –0.3.

Evidence Dimension	LogP (octanol-water partition coefficient)
Target Compound Data	LogP ≈ 0.31 (predicted)
Comparator Or Baseline	1,6-Hexanediol: LogP ≈ –0.3 (estimated)
Quantified Difference	ΔLogP ≈ 0.6; approximately 4-fold higher lipophilicity
Conditions	In silico predictions; experimental LogP values not available

Why This Matters

A four-fold increase in lipophilicity can significantly alter polymer compatibility and water uptake, enabling formulators to fine-tune hydrophobicity without changing the C6 backbone length.

• [1] BioDeep. (n.d.). (3E)-3-Hexene-1,6-diol (BioDeep_00000757521). https://query.biodeep.cn/compound/00000757521 View Source
• [2] DrugBank. (n.d.). Hexane-1,6-diol (DB02210). https://go.drugbank.com/drugs/DB02210 View Source

High-Value Application Scenarios for (3E)-3-Hexene-1,6-diol

Stereoselective Synthesis of trans-Fused Furopyran Natural-Product Cores

Medicinal chemistry groups targeting trans-fused hexahydro-2H-furo[3,2-c]pyran scaffolds can rely on (3E)-3-hexene-1,6-diol as the diol component in Prins cyclizations [1]. The E-isomer specifically delivers the trans ring junction, whereas the Z-isomer yields the undesired cis isomer. Procurement of the stereodefined E-isomer therefore eliminates a diastereomeric separation step and ensures maximal synthetic efficiency.

Agrochemical Synthesis of Lepidopteran Sex Pheromones

For the manufacture of (3E,13Z)-3,13-octadecadienyl acetate and related pheromone actives, (3E)-3-hexene-1,6-diol is the mandatory starting material to preserve the E-configuration through the synthetic sequence [1]. Use of mixed-isomer or Z-isomer material would introduce inactive stereoisomers, reducing field efficacy and potentially violating regulatory specifications for pheromone-based pest control products.

Low-Temperature Distillation of High-Purity Monomer for Polymer Research

Polymer chemistry laboratories that require high-purity unsaturated diol monomers benefit from the low boiling point of (3E)-3-hexene-1,6-diol (88–90 °C at 0.3 Torr) [1]. Gentle distillation at reduced pressure minimizes thermal oligomerization of the alkene moiety, preserving monomer quality for subsequent polyesterification or polyurethane synthesis.

Liquid-Feed Continuous Processing in Polyester Production

Because (3E)-3-hexene-1,6-diol remains liquid at ambient temperature (melting point ~13.5 °C) [1], it can be directly pumped and metered into continuous polymerization reactors without heated feed lines. This contrasts with 1,6-hexanediol (mp 42 °C), which requires heated handling equipment. The liquid-state advantage reduces capital expenditure and simplifies process engineering for pilot- and production-scale unsaturated polyester manufacturing.

Application

Selection Property

Validation Focus

trans-Fused furopyran core synthesis

Stereodefined E-alkenyl diol building block

Diastereomeric outcome in Prins cyclizations

Lepidopteran sex pheromone synthesis

Geometric purity of starting diol

Stereoisomer absence in final pheromone product

High-purity monomer distillation

Low boiling point at reduced pressure

Thermal preservation of alkene functionality

Continuous polyester production

Ambient-temperature liquid physical state

Processability without heated feed lines

• [1] Yadav, J. S., Pawan Chakravarthy, P., Borkar, P., Subba Reddy, B. V., & Sarma, A. V. S. (2009). Intramolecular-Prins-cyclization: a novel synthesis of hexahydro-2H-furo[3,2-c]pyran derivatives. Tetrahedron Letters, 50(44), 5998–6000. https://doi.org/10.1016/j.tetlet.2009.08.023 View Source